Cas no 129192-15-0 (3-amino-5-phenylbenzoic acid)

• Product Name: 3-amino-5-phenylbenzoic acid
• CAS No: 129192-15-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD18318819
• CID: 2769685
• PubChem ID: 14617657
• Update Time: 2025-05-22

3-amino-5-phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-phenylbenzoic acid
• MFCD18318819
• 5-amino-3-biphenylcarboxylic acid
• PJLVKTCJJCTCCZ-UHFFFAOYSA-N
• 5-AMINO-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• CS-0186762
• SB79240
• DTXSID90562243
• 129192-15-0
• SCHEMBL2726729
• 5-Amino[1,1'-biphenyl]-3-carboxylic acid
• BS-20645
• E76457
• 3-AMINO-5-PHENYLBENZOICACID
• [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-

• MDL： MFCD18318819
• Inchi： 1S/C13H11NO2/c14-12-7-10(6-11(8-12)13(15)16)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
• InChI Key： PJLVKTCJJCTCCZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 3.21520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-amino-5-phenylbenzoic acid

3-Amino-5-Phenylbenzoic Acid: A Comprehensive Overview

3-Amino-5-phenylbenzoic acid (CAS No. 129192-15-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an amino group and a phenyl substituent on a benzoic acid backbone, exhibits a wide range of applications and properties that make it a valuable molecule for research and development.

The molecular structure of 3-amino-5-phenylbenzoic acid plays a pivotal role in its chemical reactivity and biological activity. The presence of the amino group (-NH₂) at the 3-position and the phenyl group (-C₆H₅) at the 5-position introduces steric and electronic effects that influence its interactions with other molecules. Recent studies have highlighted its potential as a building block for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are being explored for their applications in gas storage, catalysis, and sensing technologies.

In the pharmaceutical industry, 3-amino-5-phenylbenzoic acid has shown promise as a lead compound for drug development. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for designing bioactive molecules. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's structural flexibility allows for the introduction of various substituents, enabling fine-tuning of its pharmacokinetic properties.

Recent advancements in synthetic chemistry have also expanded the methods for preparing 3-amino-5-phenylbenzoic acid. Traditional approaches involve multi-step synthesis routes, but modern techniques leveraging catalytic asymmetric synthesis and green chemistry principles have improved the efficiency and sustainability of its production. These methods not only reduce environmental impact but also lower production costs, making the compound more accessible for large-scale applications.

The exploration of 3-amino-5-phenylbenzoic acid in biotechnology has revealed its potential as a chiral catalyst in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has made it a valuable tool for producing chiral pharmaceuticals and agrochemicals. Moreover, its role in supramolecular chemistry has been highlighted through its use in constructing self-assembled nanostructures, which hold promise for drug delivery systems and nanotechnology applications.

In conclusion, 3-amino-5-phenylbenzoic acid (CAS No. 129192-15-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key molecule for future innovations in materials science, pharmacology, and biotechnology.